Cas no 139071-44-6 (Benzenehexanoic acid, 2,4,5-tricyano-, methyl ester)

• Product Name: Benzenehexanoic acid, 2,4,5-tricyano-, methyl ester
• CAS No: 139071-44-6
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• CID: 1269617
• Update Time: 2024-08-04

Benzenehexanoic acid, 2,4,5-tricyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenehexanoic acid, 2,4,5-tricyano-, methyl ester
• methyl 6-(2,4,5-tricyanophenyl)hexanoate

• Inchi： 1S/C16H15N3O2/c1-21-16(20)6-4-2-3-5-12-7-14(10-18)15(11-19)8-13(12)9-17/h7-8H,2-6H2,1H3
• InChI Key： FVEONGRAJWNKIN-UHFFFAOYSA-N
• SMILES： C1(CCCCCC(OC)=O)=CC(C#N)=C(C#N)C=C1C#N

Computed Properties

• Exact Mass: 281.11655

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 466.8±45.0 °C(Predicted)
• PSA: 97.67